Cas no 119879-92-4 (tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate)

tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate structure
119879-92-4 structure
Product Name:tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate
CAS No:119879-92-4
MF:C18H20BrNO3
MW:378.260304450989
CID:1028839
PubChem ID:14285482
Update Time:2025-04-20

tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate
    • N-(tert-butyloxycarbonyl)-2-bromo-5-benzyloxyaniline
    • tert-butyl N-(2-bromo-5-phenylmethoxyphenyl)carbamate
    • N-[2-Bromo-5-(phenylmethoxy)phenyl]carbamic acid tert-butyl ester
    • DTXSID00558450
    • AKOS015902010
    • MFCD16658925
    • 119879-92-4
    • F12032
    • tert-Butyl(5-(benzyloxy)-2-bromophenyl)carbamate
    • tert-Butyl [5-(benzyloxy)-2-bromophenyl]carbamate
    • DB-061671
    • Inchi: 1S/C18H20BrNO3/c1-18(2,3)23-17(21)20-16-11-14(9-10-15(16)19)22-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,20,21)
    • InChI Key: BZSHFDPWXSSQFF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1NC(=O)OC(C)(C)C)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 377.06266g/mol
  • Monoisotopic Mass: 377.06266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.354
  • Melting Point: 84-86 ºC

tert-Butyl (5-(benzyloxy)-2-bromophenyl)carbamate Pricemore >>

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